Cas no 1127385-14-1 (2,2'-Bi(pyridine-4,6-dicarboxylic acid))

• Product Name: 2,2'-Bi(pyridine-4,6-dicarboxylic acid)
• CAS No: 1127385-14-1
• MF: C₁₄H₈N₂O₈
• MW: 332.221923828125
• CID: 2880951
• Update Time: 2025-11-02

2,2'-Bi(pyridine-4,6-dicarboxylic acid) Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bi(pyridine-4,6-dicarboxylic acid)
• [2,2'-Bipyridine]-4,4',6,6'-tetracarboxylic acid

• Inchi： 1S/C14H8N2O8/c17-11(18)5-1-7(15-9(3-5)13(21)22)8-2-6(12(19)20)4-10(16-8)14(23)24/h1-4H,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• InChI Key： KSVSUDAVLCEDJU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)N=C(C=1)C1C=C(C(=O)O)C=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 332.02806522 g/mol
• Monoisotopic Mass: 332.02806522 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.22
• XLogP3: 0.3
• Topological Polar Surface Area: 175

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Other Chemical Reagents

Additional information on 2,2'-Bi(pyridine-4,6-dicarboxylic acid)

2,2'-Bi(pyridine-4,6-dicarboxylic acid) (CAS 1127385-14-1): A Versatile Building Block for Advanced Materials

In the realm of organic chemistry and materials science, 2,2'-Bi(pyridine-4,6-dicarboxylic acid) (CAS 1127385-14-1) has emerged as a crucial molecular building block with diverse applications. This pyridine-based dicarboxylic acid derivative possesses unique structural features that make it particularly valuable for designing metal-organic frameworks (MOFs), coordination polymers, and other functional materials. The compound's rigid bipyridine core combined with multiple carboxylic acid groups offers exceptional coordination versatility, enabling the creation of complex architectures with tailored properties.

The growing interest in 2,2'-bipyridine-4,6-dicarboxylic acid derivatives stems from their remarkable ability to form stable complexes with various metal ions. Researchers are particularly excited about its potential in developing luminescent materials for optoelectronic applications, as the conjugated pyridine system can facilitate efficient energy transfer. Recent studies have demonstrated that materials incorporating this bifunctional linker molecule exhibit promising performance in light-emitting devices and photocatalytic systems, aligning with current global trends in sustainable energy solutions.

From a synthetic chemistry perspective, 2,2'-Bi(pyridine-4,6-dicarboxylic acid) offers several advantages. Its highly symmetrical structure allows for predictable coordination geometries, while the four carboxylic acid groups provide multiple binding sites for metal centers. This characteristic has made it particularly valuable in the design of porous coordination polymers for gas storage applications, addressing current environmental concerns about carbon capture and hydrogen storage. The compound's thermal stability and solubility properties further enhance its utility in materials synthesis.

The pharmaceutical industry has also shown interest in pyridine-4,6-dicarboxylic acid derivatives due to their potential biological activities. While 2,2'-Bi(pyridine-4,6-dicarboxylic acid) itself is primarily used in materials science, its structural motifs appear in various medicinal chemistry compounds. Researchers are investigating related structures for their metal-chelating properties in therapeutic applications, particularly in areas requiring precise molecular recognition.

In analytical chemistry, derivatives of 2,2'-bipyridine-4,6-dicarboxylic acid serve as excellent chelating agents for metal ion detection and separation. The compound's ability to form stable complexes with transition metals makes it valuable in environmental monitoring applications, where precise metal quantification is crucial. This aligns with increasing regulatory requirements for water quality assessment and industrial effluent monitoring worldwide.

The commercial availability of 2,2'-Bi(pyridine-4,6-dicarboxylic acid) (CAS 1127385-14-1) has expanded significantly in recent years, driven by growing demand from both academic and industrial researchers. Suppliers typically offer this compound with high purity grades suitable for coordination chemistry applications, often accompanied by detailed characterization data including HPLC analysis and elemental composition verification. Current market trends indicate increasing interest in customized derivatives with specific functional group modifications.

From a safety perspective, proper handling of 2,2'-Bi(pyridine-4,6-dicarboxylic acid) requires standard laboratory precautions for organic acids. While not classified as highly hazardous, appropriate measures should be taken when working with the compound in powder form to avoid inhalation or contact with eyes and skin. Material safety data sheets provide comprehensive guidance on storage conditions and personal protective equipment recommendations.

The future outlook for 2,2'-bipyridine dicarboxylic acid derivatives appears promising, with ongoing research exploring novel applications in molecular electronics and advanced catalysis. The compound's unique combination of structural rigidity and functional versatility positions it as a key player in the development of next-generation functional materials. As synthetic methodologies continue to advance, we can expect to see expanded use of this valuable organic building block in cutting-edge technologies.

For researchers considering 2,2'-Bi(pyridine-4,6-dicarboxylic acid) for their projects, several factors should be evaluated. The compound's solubility characteristics vary significantly depending on pH and solvent systems, requiring careful consideration in experimental design. Additionally, its metal-binding properties can be fine-tuned through systematic modification of reaction conditions, offering opportunities for tailored material properties. Recent publications have demonstrated innovative approaches to controlling the dimensionality and porosity of resulting coordination networks.

In conclusion, 2,2'-Bi(pyridine-4,6-dicarboxylic acid) (CAS 1127385-14-1) represents a versatile and valuable compound in modern materials chemistry. Its unique structural features and functional group arrangement enable diverse applications ranging from energy storage to molecular sensing. As research into functional materials continues to advance, this pyridine-based linker molecule is likely to play an increasingly important role in scientific and technological innovations addressing global challenges in energy, environment, and healthcare.